(2-pentylsulfanylphenyl) acetate

• Molecular Formula: C13H18O2S
• Molecular Weight: 238.35 g/mol
• IUPAC Name: (2-pentylsulfanylphenyl) acetate
• InChI: InChI=1S/C13H18O2S/c1-3-4-7-10-16-13-9-6-5-8-12(13)15-11(2)14/h5-6,8-9H,3-4,7,10H2,1-2H3
• InChI Key: QCBPAZOETZPVCH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCSC1=CC=CC=C1OC(=O)C

Description

(2-Pentylsulfanylphenyl) acetate is an organic compound characterized by a phenyl ring substituted with a pentylsulfanyl (-S-C₅H₁₁) group at the 2-position and an acetyloxy (-OAc) group. The pentylsulfanyl moiety contributes to its distinct physicochemical properties, including moderate electron-withdrawing effects (due to the sulfur atom) and increased lipophilicity compared to shorter-chain alkylsulfanyl analogs.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Structural Features	Unique Properties/Applications	Key Differences vs. (2-Pentylsulfanylphenyl) Acetate
Ethyl (2-amino-5-(pentafluorosulfanyl)phenyl)acetate	- Pentafluorosulfanyl (-SF₅) group at 5-position - Amino (-NH₂) group at 2-position	- Strong electron-withdrawing effects from SF₅ - Enhanced stability in acidic conditions	- SF₅ group (vs. pentylsulfanyl) increases electronegativity but reduces lipophilicity - Amino group introduces nucleophilic reactivity
2-[2-(Ethylsulfanyl)phenyl]acetic Acid	- Ethylsulfanyl (-S-C₂H₅) group at 2-position - Free carboxylic acid (-COOH)	- Higher acidity due to COOH group - Neuromodulatory potential	- Shorter alkyl chain (C₂ vs. C₅) reduces membrane permeability - COOH (vs. OAc) alters solubility and bioavailability
Ethyl 2-[[2-(phenylsulfanylcarbonylamino)acetyl]amino]acetate	- Sulfanyl-carbonylamide functional group - Ethyl ester	- Dual functional groups enable peptide-like interactions	- Complex structure reduces synthetic accessibility vs. simpler phenyl acetates
Methyl 2-[4-(2-methoxyethylsulfanyl)phenyl]acetate	- Methoxyethylsulfanyl (-S-CH₂CH₂-OCH₃) at 4-position - Methyl ester	- Ether linkage enhances hydrophilicity - Potential for targeted drug delivery	- Methoxyethyl group (vs. pentylsulfanyl) balances lipophilicity and solubility differently - Positional isomerism (4- vs. 2-substitution) affects steric interactions
Ethyl {[5-(2,4-dichlorophenoxy)-2-nitrophenyl]sulfanyl}acetate	- Dichlorophenoxy and nitro groups - Ethyl ester	- Herbicidal activity (similar to 2,4-D derivatives) - Strong electrophilic character	- Bulky substituents limit metabolic stability - Nitro group introduces toxicity risks absent in the pentylsulfanyl analog

Research Findings and Mechanistic Insights

Electronic and Steric Effects

• Electron-Withdrawing vs. Lipophilic Groups : The pentylsulfanyl group in (2-pentylsulfanylphenyl) acetate provides a balance between moderate electron withdrawal (via sulfur’s electronegativity) and lipophilicity, unlike the strongly electron-withdrawing pentafluorosulfanyl group in or the hydrophilic methoxyethylsulfanyl group in . This balance may enhance its compatibility with hydrophobic biological targets (e.g., membrane-bound enzymes) .